Cas no 876665-01-9 ((2,5-Dihydroxyphenyl)methyl 3-methylbutanoate)
876665-01-9 structure
Product name:(2,5-Dihydroxyphenyl)methyl 3-methylbutanoate
(2,5-Dihydroxyphenyl)methyl 3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
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- DTXSID30729499
- (2,5-Dihydroxyphenyl)methyl 3-methylbutanoate
- 876665-01-9
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- Inchi： InChI=1S/C12H16O4/c1-8(2)5-12(15)16-7-9-6-10(13)3-4-11(9)14/h3-4,6,8,13-14H,5,7H2,1-2H3
- InChI Key： NBXSLSCWWOUMPB-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 224.10485899Da
- Monoisotopic Mass: 224.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8Ų
- XLogP3: 2.2
(2,5-Dihydroxyphenyl)methyl 3-methylbutanoate Related Literature
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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